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Compound of Interest

Compound Name: Acridine-4-sulfonic acid

Cat. No.: B15214764 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This document provides crucial safety and logistical information for

handling Acridine-4-sulfonic acid, including personal protective equipment (PPE) guidelines,

operational procedures, and disposal plans.

Disclaimer: A specific Safety Data Sheet (SDS) for Acridine-4-sulfonic acid (CAS No.

861526-44-5) was not available. The following guidance is based on the SDS for the parent

compound, Acridine (CAS No. 260-94-6), and general knowledge of sulfonic acids. The

acridine core structure is associated with significant health hazards, and the sulfonic acid group

may introduce additional risks. Therefore, extreme caution is advised.

Hazard Identification and Personal Protective
Equipment
Acridine is classified as a hazardous substance with multiple health risks. The presence of the

sulfonic acid group may modify these properties, but a conservative approach assuming similar

or additional hazards is recommended.

Summary of Hazards Associated with Acridine:
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Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, Oral (Category 4)[1]

Causes skin irritation Skin irritation (Category 2)[1]

Causes serious eye irritation Eye irritation (Category 2A)[1]

May cause respiratory irritation
Specific target organ toxicity - single exposure

(Category 3), Respiratory system[1]

May cause cancer Carcinogenicity (Category 1A)

Very toxic to aquatic life with long lasting effects

Short-term (acute) aquatic hazard (Category 1)

& Long-term (chronic) aquatic hazard (Category

1)

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection

Chemical safety goggles or glasses with side

protection are mandatory. A face shield may be

necessary for splash hazards.

Hand Protection

Wear chemically resistant gloves. The specific

glove material should be selected based on the

duration of use and the potential for direct

contact.

Skin and Body Protection

A lab coat or chemical-resistant apron is

required. For extensive handling, protective

clothing covering the entire body should be

worn.

Respiratory Protection

If dust or aerosols may be generated, a NIOSH-

approved respirator is necessary.[1] Work

should ideally be conducted in a well-ventilated

area or under a chemical fume hood.[2]
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Operational and Handling Plan
A systematic approach to handling Acridine-4-sulfonic acid is essential to minimize exposure

and ensure safety.

Workflow for Safe Handling:

Preparation
- Review SDS of Acridine

- Obtain necessary PPE
- Prepare workspace in a fume hood

Handling
- Wear appropriate PPE
- Avoid generating dust

- Use only in a well-ventilated area

Storage
- Store in a tightly closed container

- Keep in a cool, dry, and well-ventilated place
- Store locked up

Disposal
- Dispose of as hazardous waste

- Follow all local, state, and federal regulations

Spill & Emergency
- Evacuate the area

- Wear appropriate PPE for cleanup
- Use absorbent material for spills
- Seek medical attention if exposed

Click to download full resolution via product page

A flowchart depicting the safe handling, storage, and disposal of Acridine-4-sulfonic acid.

Step-by-Step Handling Protocol:

Preparation: Before handling, thoroughly review the Safety Data Sheet for Acridine.[1]

Ensure that all required PPE is available and in good condition. Prepare the workspace,

preferably within a certified chemical fume hood, to ensure adequate ventilation.[2]

Handling: Always wear the recommended PPE, including eye protection, gloves, and a lab

coat. When handling the solid compound, take care to avoid the formation of dust.[1] Do not
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eat, drink, or smoke in the handling area.

Storage: Store Acridine-4-sulfonic acid in a tightly sealed container in a cool, dry, and well-

ventilated location.[1] The storage area should be secure and accessible only to authorized

personnel.

First Aid Measures:

If inhaled: Move the person to fresh air.

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin

with plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

If swallowed: Rinse mouth and consult a physician.

Disposal Plan
Proper disposal of Acridine-4-sulfonic acid and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Management Protocol:
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Waste Type Disposal Method

Unused Acridine-4-sulfonic acid

Dispose of as hazardous waste through a

licensed waste disposal company. Do not

dispose of it in the regular trash or down the

drain.

Contaminated Materials (e.g., gloves, wipes)

Collect in a sealed, labeled container and

dispose of as hazardous waste in accordance

with institutional and regulatory guidelines.

Empty Containers

Triple rinse with a suitable solvent, and dispose

of the rinsate as hazardous waste. The empty

container should then be disposed of according

to local regulations.

Always consult your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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